Cas no 1105245-94-0 (N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
• CAS No: 1105245-94-0
• MF: C₁₉H₁₇F₃N₂O₂S
• MW: 394.410693883896
• CID: 5385459
• Update Time: 2025-06-12

N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• 2H-1,4-Benzothiazine-2-acetamide, N-(2,5-dimethylphenyl)-3,4-dihydro-3-oxo-6-(trifluoromethyl)-
• N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

• Inchi： 1S/C19H17F3N2O2S/c1-10-3-4-11(2)13(7-10)23-17(25)9-16-18(26)24-14-8-12(19(20,21)22)5-6-15(14)27-16/h3-8,16H,9H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： HRSQSBWYEZSKRX-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C(F)(F)F)C=C2NC(=O)C1CC(NC1=CC(C)=CC=C1C)=O

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 564.4±50.0 °C(Predicted)
• pka: 11.80±0.40(Predicted)

Additional information on N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

Comprehensive Overview of N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide (CAS No. 1105245-94-0)

The compound N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide (CAS No. 1105245-94-0) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of key functional groups, including a trifluoromethyl moiety, a benzothiazine core, and an acetamide linkage. These features contribute to its potential applications in pharmaceutical research and material science. The trifluoromethyl group is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates, making this compound a subject of interest in medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in agrochemicals, pharmaceuticals, and advanced materials. The inclusion of a trifluoromethyl group in N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide aligns with this trend, as researchers explore its potential as a building block for novel therapeutics. The benzothiazine scaffold, on the other hand, is known for its diverse biological activities, including anti-inflammatory and antimicrobial properties, which further elevates the compound's relevance in drug discovery.

The synthesis of N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Researchers frequently employ techniques such as NMR spectroscopy and mass spectrometry to characterize the compound, ensuring its structural integrity. The compound's CAS No. 1105245-94-0 serves as a unique identifier in chemical databases, facilitating its retrieval for academic and industrial studies.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that the trifluoromethyl group imparts moderate lipophilicity, which can influence its solubility in organic solvents. Additionally, the acetamide linkage may contribute to hydrogen bonding, affecting its crystalline properties. These physicochemical characteristics are critical for formulators and researchers aiming to incorporate the compound into drug delivery systems or functional materials.

Another area of interest is the compound's potential role in addressing drug-resistant infections. With the rise of antimicrobial resistance, scientists are actively investigating new chemical entities, including benzothiazine derivatives, as potential candidates for next-generation antibiotics. The structural complexity of N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide offers a promising starting point for such explorations.

From an industrial perspective, the compound's scalability and cost-effectiveness are often discussed. The trifluoromethylation step, in particular, can be challenging due to the need for specialized reagents and conditions. However, advancements in green chemistry have led to more sustainable methods for introducing fluorinated groups, which could streamline the production of this and related compounds.

In summary, N-(2,5-dimethylphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide (CAS No. 1105245-94-0) represents a fascinating intersection of organic chemistry and applied science. Its structural features, combined with the growing demand for fluorinated compounds, position it as a valuable subject for ongoing research. Whether in drug development, material science, or agrochemical innovation, this compound continues to capture the attention of researchers worldwide.